4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine hydrochloride

• IUPAC Name: 4-(2,4-difluorophenyl)-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C9H6F2N2S.ClH/c10-5-1-2-6(7(11)3-5)8-4-14-9(12)13-8;/h1-4H,(H2,12,13);1H
• InChI Key: ZSQKNYCBKAGEPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C2=CSC(=N2)N.Cl
• Molecular Formula: C9H7ClF2N2S
• Molecular Weight: 248.68 g/mol

Description

Molecular Structure Analysis

The molecular structure of similar compounds, such as 2,4-Difluorophenylhydrazine hydrochloride, has been analyzed. The molecular weight of this compound is 180.58 g/mol.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds, such as 2,4-Difluorophenylhydrazine hydrochloride, have been analyzed. This compound is described as a white to brown crystal or powder.

Scientific Research Applications

Synthesis and Biological Activities

A study focused on the synthesis of new thiazol-2-amine derivatives containing the 2,4-difluorophenyl unit, exploring their antifungal and plant-growth-regulatory activities. This research demonstrates the compound's potential in agricultural applications and as a basis for developing antifungal agents (Liu, Dai, & Fang, 2011).

Corrosion Inhibition

Thiazole derivatives, including those related to 4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine, have been investigated for their ability to inhibit corrosion of metals. Quantum chemical and molecular dynamics simulation studies were performed to predict the corrosion inhibition performances of these compounds on iron metal, offering insights into their applications in material science and engineering (Kaya et al., 2016).

Crystal Structure and Physical Parameters

Another study synthesized and characterized a novel compound with a close structural relation, focusing on its crystal structure, molecular structure, and physical parameters. The research provided valuable information on the electronic and structural characteristics of such compounds, which could inform further studies on their physical properties and potential applications (GayathriB. et al., 2019).

Antimicrobial Evaluation

Thiazole derivatives, including 4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine, have also been explored for their antimicrobial properties. A study synthesized and evaluated the antimicrobial activity of new two-amino-4-(4-chlorophenyl) thiazole derivatives, showing moderate to high antibacterial and antifungal activities. These findings highlight the potential of such compounds in developing new antimicrobial agents (Kubba & Rahim, 2018).

Drug Transport Systems

Research into gold nanoparticles stabilized with β-cyclodextrin-2-amino-4-(4-chlorophenyl)thiazole complex demonstrated a novel system for drug transport. This study highlights the potential of utilizing thiazole derivatives in drug delivery systems, improving solubility, stability, and efficacy of therapeutic agents (Asela et al., 2017).

Safety and Hazards

Similar compounds, such as 2,4-Difluorophenylhydrazine hydrochloride, are known to be harmful if swallowed and may cause skin and eye irritation, as well as respiratory irritation.

Mechanism of Action

Target of Action

A related compound, daridorexant, is known to act on orexin receptors ox1r and ox2r . Orexins are wake-promoting neuropeptides and endogenous ligands to these receptors .

Mode of Action

Daridorexant, a related compound, works by blocking the binding of orexins to the orexin receptors ox1r and ox2r . This action reduces overactive wakefulness .

Biochemical Pathways

The orexin signaling pathway, which is targeted by daridorexant, plays a crucial role in wakefulness .

Pharmacokinetics

Daridorexant, a related compound, has a bioavailability of 62%, is extensively metabolized (mainly by cyp3a4), has a time to peak of about 1 to 2 hours, and an elimination half-life of 8 hours .

Result of Action

Daridorexant reportedly improved sleep and daytime functioning in patients with insomnia .